N-(3,4-dimethoxyphenethyl)-2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C24H30N4O6/c1-6-16-13-26-22-20(21(16)34-7-2)23(30)28(24(31)27(22)3)14-19(29)25-11-10-15-8-9-17(32-4)18(12-15)33-5/h8-9,12-13H,6-7,10-11,14H2,1-5H3,(H,25,29)
• InChI Key: CTAFBPLNPSLDFR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1OCC)C(=O)N(C(=O)N2C)CC(=O)NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C24H30N4O6
• Molecular Weight: 470.5 g/mol
• CAS No.: 1005298-37-2

Description

N-(3,4-dimethoxyphenethyl)-2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C24H30N4O6 and its molecular weight is 470.526. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Pathways and Applications

• Synthetic Methodologies : Research has explored synthetic methodologies involving the cyclization of alpha-(methylthio)acetamides leading to complex structures like erythrinanes. This showcases the potential of utilizing similar compounds in the synthesis of natural products and complex molecules (Shiho Chikaoka et al., 2003).

• Heterocyclic Derivatives : Studies have detailed the formation of heterocyclic derivatives, highlighting the compound's utility in creating novel chemical structures with potential biological activity. The focus on guanidine derivatives and pyrimidine structures underlines its relevance in medicinal chemistry and drug design (J. Banfield et al., 1987).

• Novel Benzodifuranyl Compounds : The synthesis of novel benzodifuranyl compounds derived from visnaginone and khellinone as anti-inflammatory and analgesic agents demonstrates the compound's applicability in developing new therapeutic agents (A. Abu‐Hashem et al., 2020).

• Radioligand Synthesis for PET Imaging : The synthesis of radioligands for imaging translocator protein with PET underscores the compound's role in advancing diagnostic imaging and understanding molecular mechanisms in diseases (F. Dollé et al., 2008).

• Antimicrobial Agents : Research into the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings using citrazinic acid as a starting material has been conducted to create antimicrobial agents, highlighting the compound's potential in addressing microbial resistance (A. Hossan et al., 2012).